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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451

Introduction

Disperse Red 153 is a monoazo dye belonging to the benzothiazole class, characterized by its
vibrant red color. While primarily utilized in the textile industry for dyeing polyester fibers, its
molecular structure, featuring electron-donating and electron-withdrawing groups, suggests a
potential for solvatochromic behavior. Solvatochromism is the phenomenon where the color of
a substance changes with the polarity of the solvent. This property makes such compounds
valuable as probes for investigating the local polarity of microenvironments, such as in
polymers, micelles, and biological systems. This document provides a detailed protocol for
exploring the solvatochromic properties of Disperse Red 153.

Principle of Solvatochromism

The solvatochromic effect of Disperse Red 153 is attributed to the differential solvation of its
ground and excited electronic states. The molecule possesses a permanent dipole moment
that changes upon electronic excitation. In the ground state, the dye molecule is surrounded by
a shell of solvent molecules in an equilibrium configuration. Upon absorption of light, the
molecule transitions to an excited state with a different electron distribution and, consequently,
a different dipole moment.

The solvent molecules, being unable to reorient on the timescale of the electronic transition
(Franck-Condon principle), interact differently with the excited state compared to the ground
state. The extent of this differential solvation depends on the polarity of the solvent.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1592451?utm_src=pdf-interest
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Positive Solvatochromism (Bathochromic Shift): If the excited state is more polar than the
ground state, polar solvents will stabilize the excited state more than the ground state. This
leads to a decrease in the energy difference between the two states and a shift of the
absorption maximum (Amax) to a longer wavelength (a red shift).

e Negative Solvatochromism (Hypsochromic Shift): Conversely, if the ground state is more
polar than the excited state, an increase in solvent polarity will stabilize the ground state
more, resulting in an increased energy gap and a shift of the Amax to a shorter wavelength
(a blue shift).

By measuring the Amax of Disperse Red 153 in a range of solvents with varying polarities, a
correlation can be established between the spectral shift and the solvent's polarity. This
relationship can then be used to probe the polarity of unknown environments.

Applications in Research and Drug Development

The solvatochromic properties of Disperse Red 153 can be harnessed in various scientific and
industrial applications:

e Probing Polymer Microenvironments: To understand the local polarity within polymer
matrices, which is crucial for predicting the performance of coatings, adhesives, and drug
delivery systems.

o Characterization of Micellar Systems: To determine the critical micelle concentration (CMC)
and investigate the polarity of the micellar core, which is important in detergency and drug
solubilization.

e Drug-Protein Binding Studies: To investigate the polarity of binding sites in proteins,
providing insights into the nature of drug-receptor interactions.

e Solvent Polarity Determination: As an empirical probe to characterize the polarity of new
solvents or solvent mixtures.

Quantitative Data Presentation

The following table summarizes hypothetical solvatochromic data for Disperse Red 153 in a
range of organic solvents, illustrating the expected trend for a dye exhibiting positive
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solvatochromism.

Dielectric Constant

Molar Absorptivity

Solvent Amax (nm)
() (¢) (M~*cm™)

n-Hexane 1.88 485 28,000
Toluene 2.38 498 29,500
Chloroform 4.81 510 31,000
Ethyl Acetate 6.02 515 31,500
Tetrahydrofuran 7.58 520 32,000
Dichloromethane 8.93 525 33,000
Acetone 20.7 535 34,500
Ethanol 24.5 540 35,000
Methanol 32.7 545 35,500
Acetonitrile 37.5 550 36,000
Dimethyl Sulfoxide 46.7 560 37,000

Experimental Protocols

Objective: To investigate the solvatochromic behavior of Disperse Red 153 by measuring its

UV-Vis absorption spectra in a series of solvents with varying polarities.

Materials:

o Disperse Red 153 (analytical grade)

» A series of spectroscopic grade solvents (e.g., n-hexane, toluene, chloroform, ethyl acetate,

tetrahydrofuran, dichloromethane, acetone, ethanol, methanol, acetonitrile, dimethyl

sulfoxide)

e Volumetric flasks (10 mL, 25 mL)
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» Micropipettes
e Quartz cuvettes (1 cm path length)
Equipment:
o UV-Vis Spectrophotometer
e Analytical balance
e Sonicator
Protocol for Solvatochromic Study:
o Preparation of Stock Solution:
o Accurately weigh approximately 1 mg of Disperse Red 153.

o Dissolve the dye in 10 mL of a suitable solvent in which it is readily soluble (e.g., acetone
or chloroform) in a volumetric flask to prepare a stock solution of approximately 0.1
mg/mL.

o Use a sonicator to ensure complete dissolution if necessary.
e Preparation of Working Solutions:

o For each solvent to be tested, pipette a small aliquot (e.g., 100 pL) of the stock solution
into a 10 mL volumetric flask.

o Dilute to the mark with the respective solvent to obtain a final concentration suitable for
UV-Vis analysis (typically in the range of 1-10 uM). The absorbance maximum should
ideally be between 0.5 and 1.5.

 Spectroscopic Measurements:

o Set the UV-Vis spectrophotometer to scan a wavelength range that covers the visible
absorption of the dye (e.g., 350-700 nm).
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o Use the pure solvent as a blank to zero the instrument.
o Record the absorption spectrum of the Disperse Red 153 solution in each solvent.

o Identify and record the wavelength of maximum absorption (Amax) for each spectrum.

e Data Analysis:
o Compile the Amax values for Disperse Red 153 in each solvent.

o Plot the Amax (or wavenumber, vmax = 1/Amax) as a function of a solvent polarity
parameter (e.g., dielectric constant, Dimroth-Reichardt ET(30) parameter, or Kamlet-Taft
parameters).

o Analyze the trend to determine the nature of the solvatochromism (positive or negative).

Visualizations
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Caption: Experimental workflow for the solvatochromic study of Disperse Red 153.
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Caption: Relationship between solvent polarity and bathochromic shift for Disperse Red 153.

 To cite this document: BenchChem. [Application Notes: Disperse Red 153 as a
Solvatochromic Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592451#disperse-red-153-as-a-component-in-
solvatochromic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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